9-Borabicyclo(3.3.1)nonane, 9-phenyl-

• CAS No.: 23418-91-9
• Molecular Formula: C14H19B
• Molecular Weight: 198.11 g/mol
• IUPAC Name: 9-phenyl-9-borabicyclo[3.3.1]nonane
• InChI: InChI=1S/C14H19B/c1-2-6-12(7-3-1)15-13-8-4-9-14(15)11-5-10-13/h1-3,6-7,13-14H,4-5,8-11H2
• InChI Key: KQKLXJRTISVRJB-UHFFFAOYSA-N
• Canonical SMILES: B1(C2CCCC1CCC2)C3=CC=CC=C3

Description

9-Borabicyclo[3.3.1]nonane, 9-phenyl- (C₁₄H₁₉B, MW 198.112, CAS 23418-91-9) is a boracyclic compound featuring a bicyclo[3.3.1]nonane framework with a phenyl substituent at the boron center. Its structure imparts unique steric and electronic properties, distinguishing it from other 9-BBN derivatives. The phenyl group enhances steric bulk and introduces π-electron effects, influencing reactivity in hydroboration, catalytic applications, and cross-coupling reactions. Ionization energy data (9.16 eV, vertical value) derived from photoelectron spectroscopy highlights its electronic profile .

Comparison with Similar Compounds

Comparison with Similar Compounds

9-Borabicyclo[3.3.1]nonane (9-BBN)

Structure: The parent compound (C₈H₁₅B, MW 122.02) lacks substituents at boron, existing as a dimer [(9-BBN)₂] . Reactivity: Renowned for regioselective anti-Markovnikov hydroboration due to steric and electronic effects . Kinetic studies reveal second-order kinetics in alkene hydroboration, with steric bulk favoring selectivity . Applications: Widely used in polymer hydroxylation (anti-Markovnikov addition) and catalytic CO₂ reduction .

9-Chloro-9-Borabicyclo[3.3.1]nonane

Structure: Substitution of phenyl with chlorine (C₈H₁₄BCl, MW 156.46) introduces electronegativity, altering boron’s Lewis acidity .
Reactivity: The Cl substituent enhances electrophilicity, facilitating protodeborylation with acetic acid to form cyclooctyl derivatives . Contrasts with phenyl-9-BBN, where steric hindrance may slow such reactions.

9,9'-(1,4-Butanediyl)bis-9-BBN

Structure: Dimeric form linked by a butylene bridge (C₂₀H₃₆B₂, MW 298.12) . Lacks the electronic modulation of aryl substituents.

10-R-9-Borabicyclo[3.3.2]decane

Structure: Expanded bicyclo[3.3.2] framework increases ring size, altering steric accessibility .
Reactivity: Exhibits thermodynamic control in allene hydroboration, unlike 9-BBN’s kinetic preference. The phenyl-9-BBN’s rigid structure may similarly bias reaction pathways but with distinct steric constraints.

Other Derivatives

• 9-Cyclohexyl-9-BBN: Alkyl substituents reduce Lewis acidity compared to aryl groups, affecting catalytic activity in hydroboration .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight	Substituent	Key Feature	Reference
9-Phenyl-9-BBN	C₁₄H₁₉B	198.112	Phenyl	High steric bulk, π-electron effects
9-BBN dimer	C₁₆H₃₀B₂	244.04	None	Regioselective hydroboration
9-Chloro-9-BBN	C₈H₁₄BCl	156.46	Chlorine	Enhanced electrophilicity
9,9'-(Butanediyl)bis-9-BBN	C₂₀H₃₆B₂	298.12	Butylene	Dimeric stability